Cas no 23255-20-1 (3-Pyridinecarboxamidine)

• Product Name: 3-Pyridinecarboxamidine
• CAS No: 23255-20-1
• MF: C₆H₇N₃
• MW: 121.139880418777
• MDL: MFCD03426323
• CID: 281120
• Update Time: 2025-11-02

3-Pyridinecarboxamidine Chemical and Physical Properties

Names and Identifiers

• Nicotinimidamide
• 3-PYRIDINECARBOXAMIDINE
• 3-Pyridinecarboximidamide
• nicotinamidine
• 3-Amidinopyridine
• 3-carbamidinopyridine
• 3-PYRDINECARBOXIMIDAMIDE
• Nicotinamidin
• pyridine-3-carboximidamide
• 3-Pyridinecarboxamidine

• MDL： MFCD03426323
• Inchi： 1S/C6H7N3/c7-6(8)5-2-1-3-9-4-5/h1-4H,(H3,7,8)
• InChI Key： FVGUUJNEJJPLCS-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C(=N)N)C=1

Computed Properties

• Exact Mass: 157.04100

Experimental Properties

• Density: 1.22
• Boiling Point: 241 ºC
• Flash Point: 99 ºC
• PSA: 62.76000
• LogP: 1.96770

3-Pyridinecarboxamidine Security Information

• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S22;S26;S36/37/39
• Hazardous Material Identification：

Additional information on 3-Pyridinecarboxamidine

Exploring the Versatile Applications and Properties of 3-Pyridinecarboxamidine (CAS No. 23255-20-1)

In the realm of organic chemistry, 3-Pyridinecarboxamidine (CAS No. 23255-20-1) stands out as a compound of significant interest due to its unique structural properties and wide-ranging applications. This nitrogen-containing heterocyclic compound, often referred to as pyridine-3-carboxamidine, has garnered attention in pharmaceutical research, material science, and agrochemical development. Its molecular formula, C6H7N3, and distinct amidine functional group make it a valuable building block in synthetic chemistry.

The chemical properties of 3-Pyridinecarboxamidine contribute to its versatility in various reactions. With a molecular weight of 121.14 g/mol, this compound exhibits good solubility in polar solvents, which enhances its utility in solution-phase chemistry. Researchers particularly value its ability to participate in nucleophilic addition reactions and serve as a ligand in coordination chemistry. The presence of both pyridine nitrogen and amidine groups in 23255-20-1 creates multiple sites for molecular interactions, making it valuable for designing enzyme inhibitors and receptor modulators.

Recent advancements in drug discovery have highlighted the importance of 3-Pyridinecarboxamidine derivatives in developing novel therapeutic agents. The compound's structural motif appears in several investigational drugs targeting inflammatory diseases and metabolic disorders. Its ability to form stable hydrogen bonds makes it particularly useful in medicinal chemistry, where researchers are exploring its potential in creating more selective kinase inhibitors. These developments align with current healthcare trends focusing on personalized medicine and targeted therapies.

In material science, pyridine-based compounds like 3-Pyridinecarboxamidine are gaining traction for their role in developing advanced polymers and coordination complexes. The compound's thermal stability and electronic properties make it suitable for creating functional materials with applications in organic electronics and catalysis. Recent studies have demonstrated its effectiveness as a building block for metal-organic frameworks (MOFs), which are revolutionizing gas storage and separation technologies.

The synthesis and handling of CAS 23255-20-1 require specialized knowledge in organic chemistry techniques. Standard preparation methods typically involve the reaction of 3-cyanopyridine with ammonia or ammonium salts under controlled conditions. Proper characterization using techniques like NMR spectroscopy and mass spectrometry is essential to ensure the purity of 3-Pyridinecarboxamidine, especially for pharmaceutical applications where stringent quality standards apply.

From an industrial perspective, the market for pyridine derivatives including 3-Pyridinecarboxamidine has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Manufacturers are focusing on developing more efficient and sustainable production methods to meet this growing demand while reducing environmental impact. This aligns with the broader chemical industry's shift toward green chemistry principles and sustainable manufacturing practices.

Quality control measures for 23255-20-1 typically involve rigorous analytical testing to confirm identity, purity, and absence of impurities. High-performance liquid chromatography (HPLC) and spectroscopic methods are commonly employed to meet the stringent requirements of end-use applications. Proper storage conditions, typically in cool, dry environments protected from light, help maintain the stability of 3-Pyridinecarboxamidine over extended periods.

The scientific literature contains numerous references to 3-Pyridinecarboxamidine and its derivatives, reflecting its importance in contemporary research. Recent publications have explored its use in developing novel antimicrobial agents, addressing the global challenge of antibiotic resistance. Other studies have investigated its potential in creating more efficient catalysts for organic transformations, contributing to the development of sustainable chemical processes.

For researchers working with pyridine-3-carboxamidine, understanding its spectroscopic characteristics is crucial. The compound exhibits distinctive peaks in both ¹H and ¹³C NMR spectra, with the amidine protons appearing as characteristic singlets. These spectral features serve as valuable diagnostic tools for confirming the compound's identity and purity in various applications.

Looking ahead, the future of 3-Pyridinecarboxamidine research appears promising, with potential applications emerging in areas such as supramolecular chemistry and nanotechnology. Its ability to form well-defined molecular complexes and participate in self-assembly processes makes it an attractive candidate for developing advanced functional materials. As synthetic methodologies continue to advance, we can expect to see expanded applications of this versatile compound across multiple scientific disciplines.

In conclusion, 3-Pyridinecarboxamidine (CAS No. 23255-20-1) represents a fascinating example of how simple heterocyclic compounds can find diverse applications in modern chemistry and technology. From its role in drug discovery to its potential in advanced materials, this compound continues to inspire innovation across multiple fields. As research progresses, we anticipate discovering even more applications for this versatile molecule, solidifying its position as an important tool in the chemist's repertoire.